Cas no 21640-35-7 (1,3,4(2H)-Isoquinolinetrione,2-(phenylmethyl)-)

• Product Name: 1,3,4(2H)-Isoquinolinetrione,2-(phenylmethyl)-
• CAS No: 21640-35-7
• MF: C₁₆H₁₁NO₃
• MW: 265.263444185257
• CID: 250081
• PubChem ID: 11357566
• Update Time: 2025-04-19

1,3,4(2H)-Isoquinolinetrione,2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4(2H)-Isoquinolinetrione,2-(phenylmethyl)-
• 2-benzylisoquinoline-1,3,4-trione
• 2-benzyl-1,3,4(2H)-isoquinolinetrione
• 2-benzyl-isoquinoline-1,3,4-trione
• Isoquinoline-1,3,4-trione 2c
• N-benzylisoquinoline-1,3,4(2H)-trione
• N-Benzyl-phthalonimid
• AKOS015966149
• 2-benzyl-1,2,3,4-tetrahydroisoquinoline-1,3,4-trione
• BDBM10250
• 2-Benzylisoquinoline-1,3,4(2H)-trione
• CHEMBL382859
• 21640-35-7
• PD180371
• SCHEMBL13442853
• DTXSID80463477

• Inchi： 1S/C16H11NO3/c18-14-12-8-4-5-9-13(12)15(19)17(16(14)20)10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： MCRWFXGWJMDFON-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(N1CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 265.07400
• Monoisotopic Mass: 265.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.45000
• LogP: 1.98980